Cas no 1862175-69-6 (Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]-)

• Product Name: Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]-
• CAS No: 1862175-69-6
• MF: C₉H₁₉ClO₂
• MW: 194.698962450027
• CID: 5285056
• Update Time: 2025-11-05

Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]-

• Inchi： 1S/C9H19ClO2/c1-3-4-9(7-10)8-12-6-5-11-2/h9H,3-8H2,1-2H3
• InChI Key： VUBWETVIFFTYST-UHFFFAOYSA-N
• SMILES： C(Cl)C(COCCOC)CCC

Additional information on Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]-

Recent Advances in the Study of 1862175-69-6 and Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]-: A Comprehensive Research Brief

The chemical compound 1862175-69-6 and its derivative, Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly as intermediates in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential industrial applications.

Recent studies have highlighted the unique structural features of 1862175-69-6, which make it a promising candidate for further exploration in medicinal chemistry. The compound's molecular framework allows for versatile modifications, enabling researchers to tailor its properties for specific therapeutic targets. Meanwhile, Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]-, has been investigated for its role as a solvent and reagent in organic synthesis, with particular emphasis on its stability and reactivity under various conditions.

One of the key findings from recent research involves the use of 1862175-69-6 as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. Preliminary in vitro studies have demonstrated its efficacy in modulating enzyme activity, suggesting potential applications in the treatment of conditions such as cancer and inflammatory diseases. Additionally, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, are currently under investigation to assess its suitability for further drug development.

In the case of Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]-, recent studies have explored its utility in green chemistry applications. Its relatively low toxicity and high biodegradability make it an attractive alternative to traditional solvents in pharmaceutical manufacturing. Researchers have also investigated its potential as a reaction medium in catalytic processes, where its unique properties can enhance reaction efficiency and yield. These findings underscore the compound's versatility and its potential to contribute to more sustainable chemical practices.

Despite these promising developments, challenges remain in the widespread adoption of these compounds. For instance, the scalability of synthetic routes for 1862175-69-6 and the optimization of reaction conditions for Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]-, require further investigation. Additionally, comprehensive toxicological studies are needed to ensure the safety of these compounds in both industrial and therapeutic settings. Addressing these challenges will be critical for unlocking their full potential in the chemical and pharmaceutical industries.

In conclusion, the latest research on 1862175-69-6 and Pentane, 1-chloro-2-[(2-methoxyethoxy)methyl]-, highlights their significant potential in drug development and green chemistry. Continued exploration of their properties and applications, coupled with advancements in synthetic methodologies, will likely pave the way for their increased utilization in the coming years. This brief serves as a valuable resource for researchers and industry professionals seeking to stay abreast of developments in this dynamic field.